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Compound of Interest

Compound Name: N-Nitroso Desmethyl Olopatadine

Cat. No.: B15811408

Get Quote

Olopatadine, marketed under brand names like Patanol, is a widely used antihistamine and

mast cell stabilizer for treating allergic conjunctivitis and rhinitis. In the landscape of

pharmaceutical manufacturing, ensuring the purity and safety of Active Pharmaceutical

Ingredients (APIs) is paramount. A significant challenge in recent years has been the

emergence of nitrosamine impurities, a class of compounds classified as probable human

carcinogens. These impurities can form at various stages of the manufacturing process or

during storage when precursor molecules—secondary or tertiary amines—react with nitrosating

agents, such as nitrite salts under acidic conditions.

This guide focuses on a specific Nitrosamine Drug Substance-Related Impurity (NDSRI), N-
Nitroso Desmethyl Olopatadine. This compound is a nitrosated derivative of a potential

intermediate or degradant of Olopatadine. Understanding its synthesis, developing robust

analytical methods for its detection and quantification, and contextualizing its regulatory

significance are critical for any professional involved in the development, manufacturing, or

quality control of Olopatadine-containing drug products.

Part 1: Formation and Synthesis of N-Nitroso
Desmethyl Olopatadine
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Mechanism of Formation
The formation of N-Nitroso Desmethyl Olopatadine is a classic example of N-nitrosation. The

reaction requires two key components:

The Amine Precursor: Desmethyl Olopatadine, which contains a secondary amine functional

group. This precursor may be present as an intermediate in the synthesis of Olopatadine or

as a degradant.

The Nitrosating Agent: Typically, this is nitrous acid (HNO₂), which is formed in situ from

nitrite salts (e.g., sodium nitrite, NaNO₂) under acidic conditions.

Trace amounts of nitrites can be found in raw materials, excipients, solvents, and even potable

water used in manufacturing. When these nitrites are exposed to an acidic environment in the

presence of the Desmethyl Olopatadine secondary amine, the nitrosation reaction can occur,

leading to the formation of the N-nitroso impurity.

Laboratory-Scale Synthesis Protocol
The following protocol describes a plausible, controlled synthesis for generating N-Nitroso
Desmethyl Olopatadine as a reference standard. This is essential for developing and

validating analytical methods.

Disclaimer: This protocol is for informational purposes for qualified laboratory personnel. All

work should be conducted in a fume hood with appropriate personal protective equipment

(PPE), as N-nitroso compounds are potentially carcinogenic.

Objective: To synthesize N-Nitroso Desmethyl Olopatadine from Desmethyl Olopatadine

hydrochloride.

Materials:

Desmethyl Olopatadine HCl (Precursor)

Sodium Nitrite (NaNO₂)

Hydrochloric Acid (HCl), 1M solution
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Deionized Water

Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

Sodium Bicarbonate (NaHCO₃), saturated solution

Sodium Sulfate (Na₂SO₄), anhydrous

Methanol (for dissolution)

Step-by-Step Protocol:

Precursor Dissolution: Dissolve a known quantity of Desmethyl Olopatadine HCl in deionized

water and cool the solution to 0-5°C in an ice bath. The acidic nature of the hydrochloride

salt provides the necessary environment for the reaction.

Nitrosating Agent Preparation: In a separate flask, prepare a solution of sodium nitrite in

deionized water.

Nitrosation Reaction: Slowly add the sodium nitrite solution dropwise to the chilled

Desmethyl Olopatadine solution while maintaining the temperature between 0-5°C. The

reaction is typically rapid. Monitor the reaction progress using Thin Layer Chromatography

(TLC) or a rapid LC-MS analysis.

Reaction Quenching: Once the reaction is complete (typically within 1-2 hours), quench any

excess nitrous acid by adding a quenching agent like sulfamic acid or ammonium sulfamate.

Neutralization and Extraction: Carefully neutralize the reaction mixture to a pH of ~7-8 using

a saturated sodium bicarbonate solution. Extract the aqueous layer multiple times with an

organic solvent such as Dichloromethane or Ethyl Acetate.

Drying and Concentration: Combine the organic extracts and dry them over anhydrous

sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure

using a rotary evaporator to yield the crude N-Nitroso Desmethyl Olopatadine product.

Purification (If Necessary): The crude product can be further purified using column

chromatography on silica gel to isolate the target compound to a high degree of purity
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required for a reference standard.

Desmethyl Olopatadine
(Secondary Amine)

N-Nitroso Desmethyl Olopatadine

 Nitrosation Reaction 
 (0-5°C) 

Sodium Nitrite (NaNO₂)
in Acidic Conditions (H⁺)

Click to download full resolution via product page

Caption: Synthetic pathway for N-Nitroso Desmethyl Olopatadine.

Part 2: Analytical Characterization
A robust and validated analytical methodology is the cornerstone of impurity control. The

synthesized material must be unequivocally identified, and its purity must be confirmed. The

following techniques are essential for the comprehensive characterization of N-Nitroso
Desmethyl Olopatadine.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is the preferred technique for trace-level quantification of nitrosamines due to its

exceptional sensitivity and specificity.

Principle: The method separates the N-nitroso impurity from the Olopatadine API and other

components using High-Performance Liquid Chromatography (HPLC). The separated

components then enter a tandem mass spectrometer. The mass spectrometer is set to Multiple

Reaction Monitoring (MRM) mode, where a specific precursor ion (the molecular weight of the

impurity) is selected and fragmented, and a specific product ion is monitored. This precursor-to-

product ion transition is unique to the target molecule, providing high confidence in both

identification and quantification, even at parts-per-million (ppm) levels.

Detailed Protocol (LC-MS/MS):[1][2][3]
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Parameter Condition Rationale

LC System UPLC/HPLC System
Provides high-resolution

separation.

Column
Phenyl Hexyl (100 x 4.6 mm,

2.1 µm)

Offers suitable retention and

selectivity for the analyte.

Mobile Phase A

2 mM Ammonium Formate in

water (pH 3.0 with Formic

Acid)

Buffered aqueous phase for

reversed-phase

chromatography.

Mobile Phase B Acetonitrile Organic phase for elution.

Flow Rate 0.5 mL/min
Standard flow rate for

analytical separation.

Column Temp. 30°C
Ensures reproducible retention

times.

MS System
Triple Quadrupole Mass

Spectrometer

Required for MRM

quantification.

Ionization
Electrospray Ionization (ESI),

Positive or Negative Mode

ESI is a soft ionization

technique suitable for these

molecules. Mode must be

optimized.

Monitoring
Multiple Reaction Monitoring

(MRM)

Provides the highest level of

specificity and sensitivity.

Validation Data Summary (LC-MS/MS):[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.synchemia.com/upload/nitroso/N-Nitroso_Olopatadine_N-Desmethyl_Impurity.pdf
https://synthinkchemicals.com/product/n-nitroso-olopatadine-n-desmethyl-impurity/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15811408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Result

Linearity Range 0.014 ppm - 0.210 ppm

Correlation Coefficient (r²) > 0.9990

Limit of Detection (LOD) Determined based on S/N ratio of ~3

Limit of Quantification (LOQ) 0.14 ppm (relative to 0.5 mg/mL Olopatadine)

Accuracy (% Recovery) 80.0% - 120.0%

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)
For routine quality control where extreme sensitivity is not required, a validated HPLC-UV

method can be a cost-effective alternative.

Principle: This method also uses HPLC to separate the impurity from the API. Detection is

achieved using a UV-visible spectrophotometer (often a Photo Diode Array, PDA, detector) set

to a wavelength where the N-nitroso impurity has significant absorbance (e.g., 220 nm).

Quantification is based on the peak area relative to a calibration curve generated from the

certified reference standard.

Detailed Protocol (HPLC-UV):[4][5]
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Parameter Condition Rationale

LC System HPLC with PDA/UV Detector
Standard equipment in QC

labs.

Column
Poroshell 120 Phenyl Hexyl

(150 x 4.6 mm, 2.7 µm)

Provides good separation and

peak shape.

Mobile Phase A

1.36 g/L Potassium Hydrogen

Phosphate (pH 3.0) :

Acetonitrile (95:5)

Buffered aqueous phase.

Mobile Phase B Acetonitrile : Water (98:2)
Strong organic phase for

gradient elution.

Flow Rate 0.8 mL/min
Optimized for the column and

separation.

Column Temp. 35°C Ensures method robustness.

Detection λ 220 nm Wavelength for detection.

Validation Data Summary (HPLC-UV):[4][5]

Parameter Result

Linearity Range 0.27 ppm - 4.05 ppm

Correlation Coefficient (r²) > 0.99

Limit of Quantification (LOQ) 0.27 ppm

Accuracy (% Recovery) 80% - 120% (70-130% at LOQ)

Structural Elucidation
For the initial characterization of the synthesized reference standard, structural confirmation is

mandatory.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

molecular formula. N-Nitroso Desmethyl Olopatadine has a molecular formula of
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C₂₀H₂₀N₂O₄ and a molecular weight of 352.38 g/mol .[6][7] The ESI-MS spectrum should

show a prominent ion corresponding to the protonated molecule [M+H]⁺ at m/z 353.1.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure. The spectra would be expected to show characteristic signals for the

aromatic protons, the aliphatic chain, the methyl group attached to the nitrogen, and the

methylene group of the acetic acid side chain. The presence of the N-nitroso group causes a

downfield shift of the adjacent protons compared to the parent desmethyl amine, providing

key evidence of successful nitrosation.

Synthesis & Purification

Analytical Characterization

Validation

Crude Synthesized Product

Purified Reference Standard

Column Chromatography

LC-MS/MS
(Quantification & Identity)

HPLC-UV
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Caption: Workflow for the characterization and validation of the reference standard.

Part 3: Regulatory Context and Risk Mitigation
Acceptable Intake (AI) Limits
Regulatory agencies like the U.S. FDA have established a framework for controlling

nitrosamine impurities. For NDSRIs that lack extensive carcinogenicity data, the FDA

recommends a "Carcinogenic Potency Categorization Approach" (CPCA) to assign a

recommended Acceptable Intake (AI) limit.

N-Nitroso Desmethyl Olopatadine falls into a category with a recommended AI limit of 1500

ng/day.[1][4] This AI limit is used to calculate the maximum allowable concentration of the

impurity in the final drug product, based on its maximum daily dose. For instance, with a

maximum daily dose of 5.32 mg, the impurity limit would be approximately 282 ppm.[1]

Manufacturers must develop analytical methods sensitive enough to quantify the impurity well

below this calculated limit.

Risk Assessment and Mitigation
A thorough risk assessment is a regulatory requirement. This involves identifying potential

sources of both the secondary amine precursor (Desmethyl Olopatadine) and nitrosating

agents throughout the entire manufacturing process.

Mitigation Strategies:

Process Optimization: Modify reaction conditions (e.g., pH, temperature) to disfavor

nitrosamine formation.

Raw Material Control: Source high-purity raw materials and excipients with low or non-

detectable levels of nitrites. Implement rigorous testing for incoming materials.

Use of Inhibitors: In some formulations, antioxidants such as ascorbic acid (Vitamin C) or

alpha-tocopherol (Vitamin E) can be added to act as scavengers, reacting with nitrosating

agents before they can react with the amine.

Purification: Implement purification steps specifically designed to remove the N-nitroso

impurity from the API or intermediate.
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Caption: Logical flow for nitrosamine impurity risk assessment and control.
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Conclusion
N-Nitroso Desmethyl Olopatadine represents a critical potential impurity that demands

rigorous scientific understanding and control from pharmaceutical researchers and developers.

Its synthesis as a reference standard is the foundational step for developing highly sensitive

and specific analytical methods, with LC-MS/MS being the gold standard. By integrating robust

analytical characterization with a comprehensive understanding of the regulatory landscape

and proactive risk mitigation strategies, manufacturers can ensure the safety, quality, and

efficacy of Olopatadine drug products, safeguarding patient health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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